Cas no 1889938-47-9 (tert-butyl N-2-(3-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(3-oxopropyl)phenylcarbamate
• CAS No: 1889938-47-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6592115
• PubChem ID: 117117763
• Update Time: 2024-01-10

tert-butyl N-2-(3-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-oxopropyl)phenylcarbamate
• Carbamic acid, N-[2-(3-oxopropyl)phenyl]-, 1,1-dimethylethyl ester
• EN300-1875179
• tert-butyl N-[2-(3-oxopropyl)phenyl]carbamate
• 1889938-47-9

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-12-9-5-4-7-11(12)8-6-10-16/h4-5,7,9-10H,6,8H2,1-3H3,(H,15,17)
• InChI Key： DXVAOHFKBHCXFT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=CC=C1CCC=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±25.0 °C(Predicted)
• pka: 13.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters